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Compound of Interest

Compound Name: Pantasept

Cat. No.: B1178882 Get Quote

Disclaimer: This technical guide summarizes available scientific information on the fungicidal

properties of the active ingredients commonly found in disinfectants marketed under the name

Pantasept, which include isopropyl alcohol, a quaternary ammonium compound, and glyoxal.

As specific efficacy data for the branded product "Pantasept" is not publicly available in

detailed scientific literature or technical data sheets, this document focuses on the established

fungicidal activity of these components to provide a comprehensive overview for researchers,

scientists, and drug development professionals.

Introduction
Pantasept is a commercial disinfectant recognized for its broad-spectrum antimicrobial activity,

encompassing virucidal, bactericidal, and fungicidal properties. Its intended use is for the

disinfection of surfaces and objects in various settings, including medical and laboratory

environments. The fungicidal efficacy of Pantasept is attributed to a synergistic combination of

its active ingredients: isopropyl alcohol, a quaternary ammonium compound (quat), and

glyoxal. This guide provides an in-depth analysis of the fungicidal characteristics of these

components, including their mechanisms of action, efficacy data from relevant studies, and

standardized testing protocols.

Active Ingredients and Mechanism of Action
The fungicidal activity of Pantasept stems from the combined action of its principal

components.
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Isopropyl Alcohol: Alcohols, such as isopropanol, are well-established disinfectants. Their

primary mechanism of fungicidal action involves the denaturation of essential fungal proteins

and enzymes, and the disruption of the fungal cell membrane, leading to loss of cellular

integrity and rapid cell death. Isopropyl alcohol is effective against a range of fungi,

particularly yeasts.

Quaternary Ammonium Compounds (Quats): Quats are cationic surfactants that adsorb to

the negatively charged fungal cell membrane. This interaction disrupts the membrane's

structure and function, leading to the leakage of intracellular components and ultimately, cell

lysis. Quats are effective against a broad spectrum of fungi, including yeasts and molds.

Glyoxal: Glyoxal is an aldehyde-based biocide. Its antimicrobial activity is primarily due to its

ability to interact with and cross-link primary and secondary amines in microbial proteins and

peptidoglycan. This cross-linking inactivates enzymes and disrupts cell wall structures.

The combination of isopropyl alcohol and a quaternary ammonium compound has been shown

to have a synergistic effect, resulting in a broader spectrum of activity and faster kill times than

either agent alone[1]. The alcohol enhances the penetration of the quat through the fungal cell

wall and membrane, increasing its efficacy[1].

Visualizing the Mechanism of Action
The following diagram illustrates the proposed combined mechanism of action of the active

ingredients on a fungal cell.
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Caption: Combined fungicidal mechanism of active ingredients.

Quantitative Fungicidal Efficacy Data
While specific quantitative data for the "Pantasept" brand is limited in peer-reviewed literature,

studies on formulations containing similar active ingredients provide valuable insights into their

fungicidal efficacy. The following tables summarize representative data.

Table 1: Fungicidal Efficacy of Isopropyl Alcohol and Quaternary Ammonium Compounds

against Candida Species
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Active
Ingredient(s
)

Fungal
Species

Concentrati
on

Contact
Time

Log
Reduction

Reference

0.5%

Pantasept

solution

Candida

albicans
0.5% 1 minute

Effective

(Specific log

reduction not

stated)

[Mentioned in

a study on

tonometer

disinfection]

Quaternary

Ammonium

Compounds

Candida

species
0.5% < 1 minute

Rapid

disinfection

(Specific log

reduction not

stated)

[2]

Isopropyl

Alcohol

Candida

albicans
70% (v/v)

30-60

seconds
> 4 log [3]

Quaternary

Ammonium

Compound

with Isopropyl

Alcohol

Various fungi
0.5% Quat,

55% IPA
< 2 minutes

Fungicidal

(Specific log

reduction not

stated)

[1]

Table 2: Fungicidal Efficacy of Isopropyl Alcohol and Quaternary Ammonium Compounds

against Aspergillus Species
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Active
Ingredient(s
)

Fungal
Species

Concentrati
on

Contact
Time

Log
Reduction

Reference

Quaternary

Ammonium

Compounds

Aspergillus

niger
1:128 dilution 10 minutes

Effective (No

growth

observed)

[4]

Quaternary

Ammonium

Compounds

Aspergillus

brasiliensis
1:64 dilution 10 minutes Effective [4]

Isopropyl

Alcohol

Aspergillus

brasiliensis
70% 10 minutes

Ineffective

(Log

reduction < 4)

[3][5]

Quaternary

Ammonium

Compounds

Aspergillus

ochraceus
0.5% 1 hour Ineffective [2]

Note: The efficacy of disinfectants can be influenced by factors such as the presence of organic

soil, temperature, and the specific strain of the fungus. Aspergillus species are generally more

resistant to disinfectants than Candida species[2][5]. The addition of alcohol to quaternary

ammonium compounds can enhance their efficacy and reduce the required contact time[1].

Experimental Protocols for Fungicidal Testing
The evaluation of a disinfectant's fungicidal activity is performed according to standardized

protocols. European standards such as EN 1650 and EN 13624 are commonly used to test the

efficacy of chemical disinfectants.

EN 1650: Quantitative Suspension Test for Fungicidal
Activity
This standard is used for disinfectants in food, industrial, domestic, and institutional areas.

Test Organisms:Candida albicans and Aspergillus brasiliensis.
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Test Conditions: A suspension of fungal spores or yeast cells is added to a solution of the

disinfectant at various concentrations. The test is conducted under simulated "clean" (0.3 g/L

bovine albumin) or "dirty" (3.0 g/L bovine albumin) conditions.

Contact Time: Typically 15 minutes, but can be varied.

Temperature: Usually 20°C.

Efficacy Requirement: A log reduction of ≥ 4 in viable fungal counts.

EN 13624: Quantitative Suspension Test for Fungicidal
or Yeasticidal Activity in the Medical Area
This standard is specifically for disinfectants used in the medical field.

Test Organisms:Candida albicans and Aspergillus brasiliensis.

Test Conditions: Similar to EN 1650, with specific conditions for different applications (e.g.,

hand hygiene, surface disinfection). "Clean" and "dirty" conditions are also simulated.

Contact Time: Varies depending on the intended application (e.g., 30-60 seconds for hand

rubs).

Temperature: Typically 20°C.

Efficacy Requirement: A log reduction of ≥ 4 for yeasticidal activity and ≥ 4 for fungicidal

activity.

Experimental Workflow for Fungicidal Efficacy Testing
The following diagram outlines the general workflow for a quantitative suspension test

according to European standards.
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Caption: Workflow for fungicidal suspension testing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1178882?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Based on the fungicidal properties of its active ingredients—isopropyl alcohol, a quaternary

ammonium compound, and glyoxal—Pantasept is expected to be an effective disinfectant

against a range of fungi, including clinically relevant yeasts and molds. The combination of

alcohol and a quat likely provides a synergistic effect, leading to rapid and broad-spectrum

fungicidal activity. However, the lack of publicly available, detailed efficacy data specific to the

Pantasept brand necessitates that researchers and professionals rely on the established

performance of its components. For critical applications, it is recommended to consult the

manufacturer for specific technical data or to perform independent validation studies to confirm

its efficacy against specific fungal contaminants under in-use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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